2-Hydroxy-5-(pentanoylamino)benzoic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 2-hydroxy-5-(pentanoylamino)benzoic acid
• InChI: InChI=1S/C12H15NO4/c1-2-3-4-11(15)13-8-5-6-10(14)9(7-8)12(16)17/h5-7,14H,2-4H2,1H3,(H,13,15)(H,16,17)
• InChI Key: INYMOBCCKQWGEY-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC(=C(C=C1)O)C(=O)O

Description

2-Hydroxy-5-(pentanoylamino)benzoic acid, also known as N-(5-Oxohexanoyl)-salicylamide, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of salicylamides and has a molecular formula of C14H17NO4.

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-(pentanoylamino)benzoic acid involves the inhibition of the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and cancer growth. By inhibiting the activity of COX-2, 2-Hydroxy-5-(pentanoylamino)benzoic acid can reduce inflammation and inhibit cancer cell growth.
Biochemical and Physiological Effects:
2-Hydroxy-5-(pentanoylamino)benzoic acid has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce inflammation, inhibit cancer cell growth, and induce apoptosis in cancer cells. Additionally, 2-Hydroxy-5-(pentanoylamino)benzoic acid has been shown to have antioxidant properties, which can help in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Hydroxy-5-(pentanoylamino)benzoic acid in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a potential candidate for cancer treatment. Additionally, this compound has been shown to have antioxidant properties, which can help in the prevention of oxidative stress-related diseases.
However, one of the limitations of using 2-Hydroxy-5-(pentanoylamino)benzoic acid in lab experiments is its limited solubility in water. This can make it difficult to administer the compound in certain experiments.

Future Directions

There are several future directions for the study of 2-Hydroxy-5-(pentanoylamino)benzoic acid. One potential direction is to further investigate its potential as a cancer treatment. Additionally, more research can be conducted to understand the mechanism of action of this compound and its effects on other diseases. Further studies can also be conducted to improve the solubility of this compound, which can make it more accessible for lab experiments.
Conclusion:
In conclusion, 2-Hydroxy-5-(pentanoylamino)benzoic acid is a chemical compound that has shown potential therapeutic applications in scientific research. Its ability to inhibit cancer cell growth and reduce inflammation makes it a potential candidate for cancer treatment. Further research can be conducted to understand its mechanism of action and explore its potential in other diseases.

Synthesis Methods

The synthesis of 2-Hydroxy-5-(pentanoylamino)benzoic acid involves the reaction between salicylic acid and 5-aminovaleramide in the presence of acetic anhydride and sulfuric acid. The reaction leads to the formation of the desired product, which can be purified through recrystallization.

Scientific Research Applications

2-Hydroxy-5-(pentanoylamino)benzoic acid has been studied for its potential therapeutic applications in various scientific research studies. One of the significant applications of this compound is its ability to inhibit the growth of cancer cells. Studies have shown that 2-Hydroxy-5-(pentanoylamino)benzoic acid can induce apoptosis in cancer cells, which can help in the treatment of cancer.